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Compound of Interest

Compound Name: AquaMet

Cat. No.: B1449477

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the AquaMet™ catalyst, a highly active,
water-soluble ruthenium-based complex designed for olefin metathesis. This document
consolidates key technical data, experimental protocols, and mechanistic insights to support its
application in academic and industrial research, with a particular focus on drug discovery and
development.

Core Catalyst Properties

AquaMet™, with the CAS number 1414707-08-6, is chemically defined as (4-((4-Ethyl-4-
methylpiperazin-1-ium-1-yl)methyl)-1,3-dimesitylimidazolidin-2-ylidene)dichloro(2-
isopropoxybenzylidene)ruthenium(ll) chloride.[1] It is recognized for its high stability, allowing
for handling in air, and its solubility in water and some chlorinated organic solvents like DCM
and chloroform.[2]
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Property Value Reference
CAS Number 1414707-08-6 [11[2][3]
Molecular Formula C39Hs5CIsN4ORu [1][2]
Molecular Weight 803.31 g/mol [2]

Light yellow to amber to dark
Appearance [1]

green powder/crystal
Purity >95.0% (HPLC)

Long-term: 2-8°C under inert
Storage gas; Short-term: Ambient [2]

temperature under inert gas

Applications in Olefin Metathesis

AquaMet™ is a versatile catalyst applicable to a range of olefin metathesis reactions,

demonstrating high activity in aqueous media.[1][4] Its utility extends to reactions involving

water-insoluble substrates in traditional organic solvents and ionic liquids. The catalyst is

particularly effective in various metathesis transformations, including:

¢ Ring-Closing Metathesis (RCM): Efficiently catalyzes the formation of cyclic compounds.

o Cross-Metathesis (CM): Suitable for reactions between two different olefins.[4]

e Enyne Metathesis: Facilitates reactions between alkynes and alkenes.[4]

» Isomerization: Can promote the isomerization of olefins.[4]

¢ Ring-Opening Metathesis Polymerization (ROMP): Recommended for polymerization

reactions.[5]

A significant advantage of AquaMet™ is the low residual ruthenium content in the final

products (typically <7.5 ppm) after a simple filtration step.[4]

Experimental Protocols & Performance Data
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This section details specific experimental procedures and presents performance data extracted
from cited literature.

Ring-Closing Metathesis (RCM) in Dichloromethane

Objective: To synthesize diethyl cyclopent-3-ene-1,1-dicarboxylate via RCM.
Methodology:

e Add AquaMet™ (50 mg, 52 umol) to a 200 mL two-necked round-bottomed flask and purge
with nitrogen gas.

o Charge the flask with 100 mL of dichloromethane.

e Add a solution of diethyl diallylmalonate (500 mg, 2.08 mmol) in 20 mL of dichloromethane
dropwise to the catalyst solution.

« Stir the reaction mixture at room temperature for 6 hours.
» Remove the solvent under reduced pressure.

 Purify the residue by silica-gel column chromatography (hexane:EtOAc = 1:1) to yield the
product.

Results:
Catalyst ) )
; Reaction Time .
Substrate Loading Solvent h) Yield (%)
(mol%)
Diethyl )
25 Dichloromethane 6 98

diallylmalonate

Analytical Data: *H NMR (400 MHz, CDCls): 8 5.61 (s, 2H), 4.20 (g, J = 8.0 Hz, 4H), 3.01 (s,
4H), 1.25 (t, J = 8.0 Hz, 6H).

Olefin Metathesis in Aqueous Media (D20)

© 2025 BenchChem. All rights reserved. 3/8 Tech Support


https://www.benchchem.com/product/b1449477?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1449477?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGH@ Foundational & Exploratory

Check Availability & Pricing

Objective: To demonstrate the catalytic activity of AquaMet™ in a non-degassed aqueous
environment.

Methodology:

In a flask equipped with a magnetic stirring bar, dissolve a Z-olefin (8.7 mg, 0.15 mmol) in
1.5 mL of non-degassed D:zO.

Add AquaMet™ (0.6 mg, 0.75 pumol) to the solution.

Stir the reaction mixture at 25 °C for 1.1 hours.

Transfer 0.7 mL of the reaction mixture to an NMR tube for analysis.

Results:
Catalyst ) )
; Reaction Time .
Substrate Loading Solvent h) Yield (%)
(mol%)
Z-olefin 0.5 D20 11 71 (NMR Yield)

Ring-Closing Metathesis (RCM) in Neat Water

A study has reported the successful RCM of a substrate leading to a 5-membered ring in non-
degassed water, open to the air.[4]

Results:[4]
Catalyst Loading (mol%) Solvent Yield (%)
0.75 Neat Water 90 (NMR Yield)

Mechanistic and Workflow Diagrams

The following diagrams illustrate the general workflow for a typical metathesis reaction and a
simplified representation of the catalytic cycle.
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Experimental Workflow for Olefin Metathesis
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Caption: General experimental workflow for olefin metathesis.
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Simplified Olefin Metathesis Catalytic Cycle
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Caption: Simplified Chauvin mechanism for olefin metathesis.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Guide for Advanced Catalysis]. BenchChem, [2025]. [Online PDF]. Available at:
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08-6]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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